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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

N-Cyclohexylacetoacetamide, a [3-ketoamide, serves as a valuable and versatile starting
material in organic synthesis, particularly for the construction of diverse heterocyclic scaffolds
of significant interest in medicinal chemistry and materials science. Its unique structural
features, including an active methylene group, a ketone, and an amide functionality, allow for a
wide range of chemical transformations. These notes provide an overview of its applications
and detailed protocols for its use in the synthesis of key heterocyclic systems.

Synthesis of N-Cyclohexylacetoacetamide

N-Cyclohexylacetoacetamide can be efficiently synthesized via the reaction of
cyclohexylamine with diketene. This method provides a straightforward and high-yielding route
to the target compound.

Experimental Protocol: Synthesis of N-Cyclohexylacetoacetamide

A mixture of 500 ml of benzene and 99 g of cyclohexylamine were introduced over 30 minutes
to 84 g of diketene.[1] After stirring for 4 hours at 20°C, the mixture was evaporated to dryness
by distillation under reduced pressure.[1] The residue was taken up in isopropyl ether, and the
solution was cooled and vacuum filtered.[1] The recovered precipitate was dried and
crystallized from isopropyl ether to obtain 137 g of N-cyclohexylacetoacetamide with a
melting point of 74°C.[1]
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Molecular Weight (

Reactants Amount (g) Moles
g/mol )
Cyclohexylamine 99.17 99 1.0
Diketene 84.07 84 1.0
Molecular Weight ( ] ] )
Product Theoretical Yield (g) Actual Yield (g)
g/mol )
N-
Cyclohexylacetoaceta  183.25 183.25 137
mide

Table 1: Quantitative Data for the Synthesis of N-Cyclohexylacetoacetamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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